Cas no 6093-71-6 (YZ9)

• Product Name: YZ9
• CAS No: 6093-71-6
• MF: C₁₂H₁₀O₅
• MW: 234.204803943634
• MDL: MFCD00017641
• CID: 507670
• PubChem ID: 253660346
• Update Time: 2025-04-19

YZ9 Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-hydroxy-2-oxo-2H-chromene-3-carboxylate
• Ethyl 7-Hydroxycoumarin-3-carboxylate
• 2H-1-Benzopyran-3-carboxylicacid, 7-hydroxy-2-oxo-, ethyl ester
• 3-CARBETHOXYUMBELIFERONE
• Ethyl 3-Umbelliferylcarboxylate
• ethyl 7-hydroxy-2-oxochromene-3-carboxylate
• YZ9
• 1gcz
• 3-carbethoxy-7-hydroxycoumarin
• 3-carboethoxy-7-hydroxycoumarin
• 7-hydroxy-2-oxo-2H-1-benzopyran-3-carboxylic acid ethyl ester
• 7-HYDROXY-2-OXO-CHROMENE-3-CARBOXYLIC ACID ETHYL ESTER
• ethyl 7-hydroxy-2-oxo-2H-[1]benzopyran-3-carboxylate
• Ethyl Umbelliferone-3-carboxylate
• 7-Hydroxycoumarin-3-carboxylic Acid Ethyl Ester
• Umbelliferone-3-carboxylic Acid Ethyl Ester
• 2H-1-Benzopyran-3-carboxylic acid, 7-hydroxy-2-oxo-, ethyl ester
• Ethyl 7-hydroxy-2-oxo-2H-1-benzopyran-3-carboxylate
• AK146029
• 7-Hydroxy-2-oxo-2H-chromene-3-carboxylic acid eth
• DTXSID30209761
• 7-hydroxy-3-carbethoxycoumarin
• SR-01000391456-1
• X538NC636R
• 7-Hydroxy-2-oxo-2H-chromene-3-carboxylic acid ethyl ester
• 6093-71-6
• CB09288
• STK386371
• NCGC00379249-01
• Q27093678
• SY056428
• UNII-X538NC636R
• EU-0000380
• MFCD00017641
• BIM-0006912.P001
• DB02728
• AKOS000274468
• Oprea1_714483
• IETDBZQIWIJQJG-UHFFFAOYSA-N
• CHEMBL155103
• Oprea1_247935
• ethyl7-hydroxy-2-oxo-2H-chromene-3-carboxylate
• HMS3604G20
• HY-110156
• E1017
• F19857
• CBMicro_006943
• DB-053749
• DS-8444
• 7-Hydroxycoumarin-3-carboxylic acid ethyl ester, ~98%
• SR-01000391456
• NS00068196
• CS-0033018
• SMSF0008596
• J-512156
• SCHEMBL1406240
• F1018-0184
• BDBM50095995
• HMS1679D11

• MDL： MFCD00017641
• Inchi： 1S/C12H10O5/c1-2-16-11(14)9-5-7-3-4-8(13)6-10(7)17-12(9)15/h3-6,13H,2H2,1H3
• InChI Key： IETDBZQIWIJQJG-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)OCC)=CC2C=CC(=CC1=2)O)=O

Computed Properties

• Exact Mass: 234.05300
• Monoisotopic Mass: 234.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 2
• Topological Polar Surface Area: 72.8

Experimental Properties

• Melting Point: 170.0 to 174.0 deg-C
• Solubility: DMSO: soluble5mg/mL, clear (warmed)
• PSA: 76.74000
• LogP: 1.67530
• λmax: 398(EtOH)(lit.)

YZ9 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：<0°C